Cas no 111462-11-4 (Benzaldehyde, 4,4'-[1,4-butanediylbis(butylimino)]bis-)

• Product Name: Benzaldehyde, 4,4'-[1,4-butanediylbis(butylimino)]bis-
• CAS No: 111462-11-4
• MF: C₂₆H₃₆N₂O₂
• MW: 408.576247215271
• CID: 1198599
• PubChem ID: 57025969
• Update Time: 2025-04-20

Benzaldehyde, 4,4'-[1,4-butanediylbis(butylimino)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4,4'-[1,4-butanediylbis(butylimino)]bis-
• 4-[butyl-[4-(N-butyl-4-formylanilino)butyl]amino]benzaldehyde
• 111462-11-4
• SCHEMBL10612062
• DTXSID60720095
• 4,4'-[Butane-1,4-diylbis(butylazanediyl)]dibenzaldehyde

• Inchi： 1S/C26H36N2O2/c1-3-5-17-27(25-13-9-23(21-29)10-14-25)19-7-8-20-28(18-6-4-2)26-15-11-24(22-30)12-16-26/h9-16,21-22H,3-8,17-20H2,1-2H3
• InChI Key： ZCXIPTLNIGSVFO-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N(CCCC)CCCCN(C1C=CC(C=O)=CC=1)CCCC

Computed Properties

• Exact Mass: 408.27788
• Monoisotopic Mass: 408.277678395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 15
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62